Cas no 1061996-80-2 (6,7-dimethyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic acid)

• Product Name: 6,7-dimethyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic acid
• CAS No: 1061996-80-2
• MF: C₁₇H₁₅NO₂S
• MW: 297.3715031147
• MDL: MFCD28714760
• CID: 4570213
• PubChem ID: 18073548
• Update Time: 2025-06-08

6,7-dimethyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,7-Dimethyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic Acid
• 4-Quinolinecarboxylic acid, 6,7-dimethyl-2-(5-methyl-2-thienyl)-
• 6,7-dimethyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic acid

• MDL： MFCD28714760
• Inchi： 1S/C17H15NO2S/c1-9-6-12-13(17(19)20)8-15(16-5-4-11(3)21-16)18-14(12)7-10(9)2/h4-8H,1-3H3,(H,19,20)
• InChI Key： MUXAYGLSZQNZBR-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=C(C)C=2)C(C(O)=O)=CC=1C1SC(C)=CC=1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 483.6±45.0 °C at 760 mmHg
• Flash Point: 246.3±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

6,7-dimethyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 6,7-dimethyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic acid

Recent Advances in the Study of 6,7-dimethyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic acid (CAS: 1061996-80-2)

6,7-dimethyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic acid (CAS: 1061996-80-2) is a quinoline derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of inflammation and cancer. Recent studies have explored its mechanism of action, pharmacokinetics, and efficacy in preclinical models, shedding light on its promising role as a novel pharmacological agent.

The structural backbone of this compound, featuring a quinoline core substituted with a methylthiophene moiety, confers distinct chemical properties that enhance its interaction with biological targets. Researchers have identified its ability to modulate key signaling pathways, such as the NF-κB and MAPK pathways, which are critical in inflammatory and oncogenic processes. These findings have positioned 6,7-dimethyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic acid as a candidate for further drug development.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in reducing inflammatory markers and inhibiting tumor growth. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this quinoline derivative exhibited potent anti-inflammatory activity by suppressing cytokine production in macrophages. Another study highlighted its antiproliferative effects against various cancer cell lines, with IC50 values in the low micromolar range, suggesting its potential as a chemotherapeutic agent.

Pharmacokinetic analyses have also been conducted to evaluate the compound's bioavailability and metabolic stability. Preliminary data indicate that 6,7-dimethyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic acid exhibits favorable absorption and distribution profiles, although further optimization may be required to enhance its half-life and reduce potential off-target effects. These studies underscore the importance of structural modifications to improve its drug-like properties.

In conclusion, 6,7-dimethyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic acid represents a promising scaffold for the development of new therapeutic agents targeting inflammation and cancer. Ongoing research aims to elucidate its precise molecular interactions and optimize its pharmacological profile. Future studies will likely focus on clinical translation, with the goal of advancing this compound into preclinical and clinical trials. The continued exploration of its therapeutic potential underscores the dynamic nature of chemical biology and its impact on drug discovery.